Cas no 717871-75-5 (4-chloro-1H-pyrazole-3-carbonyl chloride)

• Product Name: 4-chloro-1H-pyrazole-3-carbonyl chloride
• CAS No: 717871-75-5
• MF: C₄H₂Cl₂N₂O
• MW: 164.977478504181
• MDL: MFCD03421422
• CID: 558270
• PubChem ID: 19619553
• Update Time: 2025-08-03

4-chloro-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonylchloride, 4-chloro-
• 1H-Pyrazole-3-carbonyl chloride, 4-chloro- (9CI)
• 4-CHLORO-1H-PYRAZOLE-3-CARBONYL CHLORIDE
• 4-chloro-1H-pyrazole-5-carbonyl chloride
• AKOS000308511
• 4-chloro-1H-pyrazole-3-carbonylchloride
• DTXSID10599112
• SCHEMBL2658385
• 717871-75-5
• CS-0267920
• EN300-228546
• 4-chloro-1H-pyrazole-3-carbonyl chloride

• MDL： MFCD03421422
• Inchi： 1S/C4H2Cl2N2O/c5-2-1-7-8-3(2)4(6)9/h1H,(H,7,8)
• InChI Key： IBUJIEOVXOKTNA-UHFFFAOYSA-N
• SMILES： ClC1C=NNC=1C(=O)Cl

Computed Properties

• Exact Mass: 163.954
• Monoisotopic Mass: 163.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1H-pyrazole-3-carbonyl chloride

Exploring the Versatile Applications of 4-Chloro-1H-Pyrazole-3-Carbonyl Chloride (CAS No. 717871-75-5)

4-Chloro-1H-pyrazole-3-carbonyl chloride (CAS No. 717871-75-5) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its reactive carbonyl chloride and pyrazole functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it a valuable building block for designing novel compounds with potential therapeutic and industrial applications.

The growing interest in 4-chloro-1H-pyrazole-3-carbonyl chloride can be attributed to its role in the development of next-generation pharmaceuticals. Researchers are particularly intrigued by its ability to act as a precursor for pyrazole-based drugs, which have shown promise in treating a wide range of medical conditions. Recent studies have highlighted the compound's utility in creating kinase inhibitors, a class of drugs that are revolutionizing cancer treatment. This aligns perfectly with current healthcare trends focusing on personalized medicine and targeted therapies.

In the agrochemical sector, CAS 717871-75-5 has emerged as a key intermediate for developing innovative crop protection agents. With the global agricultural industry facing increasing challenges from pesticide resistance and environmental concerns, there is a strong demand for new pyrazole derivatives that offer improved efficacy and reduced ecological impact. The compound's structural flexibility allows chemists to modify its properties, creating tailored solutions for modern agricultural needs.

From a synthetic chemistry perspective, 4-chloro-1H-pyrazole-3-carbonyl chloride presents fascinating opportunities for reaction optimization and process development. Its dual functionality enables diverse chemical transformations, making it a versatile tool for heterocyclic compound synthesis. Many research laboratories are currently investigating novel catalytic systems and green chemistry approaches to maximize the efficiency of reactions involving this valuable intermediate.

The commercial availability of 717871-75-5 has significantly expanded in recent years, reflecting its growing importance in various industries. Suppliers now offer this compound in different purity grades and packaging options to meet the specific requirements of research institutions and manufacturing facilities. Quality control measures have become increasingly stringent, with advanced analytical techniques being employed to ensure batch-to-batch consistency and purity.

Recent advancements in computational chemistry and molecular modeling have opened new avenues for understanding and utilizing 4-chloro-1H-pyrazole-3-carbonyl chloride. Scientists are employing in silico methods to predict the compound's reactivity patterns and potential applications, significantly accelerating the discovery process. This approach aligns with the current trend toward data-driven research and development in the chemical sciences.

Storage and handling of 4-chloro-1H-pyrazole-3-carbonyl chloride require careful consideration of its chemical properties. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Many manufacturers now provide detailed technical data sheets and handling guidelines to ensure safe usage in various applications.

The intellectual property landscape surrounding pyrazole derivatives continues to evolve, with numerous patents being filed for novel applications of CAS 717871-75-5. This reflects the compound's commercial potential and the competitive nature of research in this area. Companies are investing heavily in developing proprietary synthesis methods and application technologies to secure their market positions.

Looking toward the future, 4-chloro-1H-pyrazole-3-carbonyl chloride is expected to play an increasingly important role in addressing global challenges in healthcare and sustainable agriculture. Its versatility as a chemical building block positions it as a key component in the development of innovative solutions that meet society's evolving needs. Ongoing research continues to uncover new possibilities for this remarkable compound, ensuring its relevance in scientific and industrial applications for years to come.